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Compound of Interest

Compound Name: Yuankanin

Cat. No.: B1683530

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is intended for research purposes only and not for human or
veterinary use. The safety and handling guidelines compiled herein are based on available data
for Yuankanin and structurally related flavonoid compounds. A specific, official Safety Data
Sheet (SDS) for Yuankanin is not publicly available; therefore, all handling and safety
procedures should be conducted with caution and in accordance with standard laboratory
safety practices for novel chemical entities.

Chemical and Physical Properties

Yuankanin is a flavonoid glycoside, specifically a genkwanin-5-bioside, where the sugar moiety
consists of xylose and glucose. It is a natural product that can be isolated from the aerial parts
of plants such as Gnidia involucrata and Daphne genkwa.

Table 1: Chemical and Physical Data for Yuankanin
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Property Value Citations
2-(4-hydroxyphenyl)-7-
methoxy-5-

[(2S,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-

IUPAC Name [1]
[[(2S,3R,4S,5R)-3,4,5-
trihydroxyoxan-2-
ylJoxymethyl]oxan-2-
ylJoxychromen-4-one
Yuankanin, Genkwanin-5-

Synonyms o [1][2]
bioside

CAS Number 77099-20-8 [1][2]

Molecular Formula C27H30014 [3]

Molecular Weight 578.5 g/mol [1][3]

Appearance Powder [4]

) Typically 295% or =298% for

Purity ] [31[5]
research-grade material.

- Soluble in DMSO, Pyridine,

Solubility [4]
Methanol, and Ethanol.

Short term (days to weeks): O -

Storage 4°C, dry and dark. Long term [6]

(months to years): -20°C.

Safety and Handling Guidelines

As a specific Safety Data Sheet for Yuankanin is not available, the following guidelines are

based on toxicological data from the source plants and safety information for the structurally

related compound, Genkwanin. The source plants, particularly from the Daphne genus, are

known to have toxic properties. Therefore, Yuankanin should be handled with care, assuming

it may have irritant and toxic properties.
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Hazard Identification

Based on the GHS classification for the structurally similar compound Genkwanin, the following
hazards should be considered:

Table 2: Postulated GHS Hazard Classification for Yuankanin

Hazard Class

Category

Hazard Statement

Basis of
Classification

Acute Toxicity, Oral

H302: Harmful if

swallowed

GHS classification for

Genkwanin.[5]

H315: Causes skin

General precaution for

Skin Irritation 2 S
irritation novel powders.
o H319: Causes serious  General precaution for
Eye Irritation 2A o
eye irritation novel powders.
Specific Target Organ )
o ) H335: May cause General precaution for
Toxicity (Single 3 ) o )
respiratory irritation fine powders.
Exposure)

Handling and Personal Protective Equipment (PPE)

A systematic approach to handling Yuankanin powder is essential to minimize exposure.
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Preparation Powder Handling Cleanup and Disposal

Consult Safety Don Appropriate PPE Work in a Ventilated Weigh Powder Carefully Prepare Stock Solution Decontaminate Surfaces Dispose of Waste in Remove PPE and
Information (Lab coat, gloves, goggles) Enclosure (Fume Hood) ™ to Avoid Aerosol lization (e.g., in DMSO) b Accordance with Regulations Wash Hands
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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